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Compound of Interest

Compound Name:
2,5,8-Trimethoxy-4-methylquinolin-

6-amine

CAS No.: 49584-51-2

Cat. No.: B2691230

Get Quote

Domain: Medicinal Chemistry & Drug Design Focus: Synthesis, Pharmacological Logic, and

Translational Applications Status: Emerging/Niche Scaffold

Executive Technical Summary
The 2,5,8-trimethoxy quinoline scaffold represents a distinct "privileged structure" variant.

Unlike the ubiquitous 4-aminoquinoline (antimalarial) or 8-hydroxyquinoline (chelator) scaffolds,

the 2,5,8-trimethoxy motif functions primarily through two distinct mechanisms:

The "Masked" Quinone Hypothesis: The 5,8-dimethoxy substitution pattern serves as a

metabolically stable precursor to 5,8-quinolinequinones (analogous to the antitumor antibiotic

Streptonigrin). In vivo oxidative demethylation releases the redox-active quinone, generating

reactive oxygen species (ROS) specifically within tumor microenvironments.

Electronic & Steric Modulation: The 2-methoxy substituent acts as a lipophilic hydrogen bond

acceptor, modulating the pKa of the ring nitrogen (N1) and altering solubility profiles

compared to the 2-oxo (carbostyril) tautomers.
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Synthetic Architecture & Accessibility
Building this scaffold requires navigating the electronic richness of the benzene ring (5,8-

positions) while selectively functionalizing the pyridine ring (2-position).

Core Synthetic Pathways
The most robust entry into this chemical space is via 2,5-dimethoxyaniline.[1]

Protocol A: Modified Knorr/Meth-Cohn Synthesis (The "De
Novo" Route)
This route constructs the pyridine ring onto the electron-rich aniline.[2]

Precursor: 2,5-Dimethoxyaniline.[1][3][4][5]

Cyclization: Condensation with

-keto esters (e.g., ethyl acetoacetate) followed by acid-mediated cyclization (polyphosphoric
acid or H

SO

).

Challenge: The electron-donating methoxy groups at 2,5 of the aniline activate the ring,

but can lead to regioisomeric mixtures if the 4-position is not blocked.

2-Functionalization: The initial product is often a 2-quinolone (2-hydroxyquinoline).[1][2]

O-Methylation: Conversion of the 2-hydroxy to 2-methoxy.[1][2]

Reagent: MeI/Ag

CO

(Silver carbonate forces O-alkylation over N-alkylation) or conversion to 2-chloro (POCl

) followed by NaOMe displacement.[1][2]
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Protocol B: The Vilsmeier-Haack Approach
Ideal for generating 3-formyl derivatives for further functionalization.[1][2]

Step 1: N-acetylation of 2,5-dimethoxyaniline.[1][2]

Step 2: Vilsmeier-Haack reaction (POCl

/DMF) yields 2-chloro-5,8-dimethoxyquinoline-3-carbaldehyde.[1][2]

Step 3: Nucleophilic Aromatic Substitution (S

Ar) with NaOMe/MeOH replaces the 2-Cl with 2-OMe.[1][2]

Visualization: Synthetic Logic Flow
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Caption: Figure 1. Synthetic workflow from aniline precursor to the trimethoxy scaffold and its

potential oxidative activation.

Pharmacological Applications & Mechanisms[1][7]
A. Antitumor: The "Redox Cycling" Mechanism
The 2,5,8-trimethoxy scaffold is frequently investigated as a prodrug for 5,8-quinolinequinones.

Mechanism: The 5,8-dimethoxy moiety is stable in circulation.[1] Upon metabolic oxidation

(often by CYP450 or intracellular peroxidases), it converts to the 5,8-quinone.

Effect: The quinone undergoes redox cycling (accepting an electron to form a semiquinone

radical, then transferring it to O
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), generating Superoxide Anion (

). This induces DNA strand scission and apoptosis specifically in cancer cells with elevated
oxidative stress.

Role of 2-Methoxy: The 2-methoxy group prevents rapid metabolic deactivation at the 2-

position and increases lipophilicity (LogP), enhancing membrane permeability compared to

the 2-oxo analogs.[1][2]

B. Tubulin Polymerization Inhibition
Recent SAR (Structure-Activity Relationship) studies indicate that trimethoxy-substituted

quinolines (specifically at 5,6,7 or 5,8 positions) can mimic the colchicine binding site on

tubulin.

Binding Mode: The methoxy groups act as H-bond acceptors, locking the molecule into the

hydrophobic pocket of

-tubulin.[1]

Result: Arrest of the cell cycle at the G2/M phase.

C. Anti-Infective (Tuberculosis & Malaria)[8]
Target: DNA Gyrase (Bacteria) or Heme Polymerization (Malaria).

Insight: 2-methoxy-5,8-disubstituted quinolines have shown activity against M. tuberculosis.

[1][2] The 2-methoxy group is often essentially isosteric with the 2-methyl, but with altered

electronic donation into the ring, affecting the basicity of N1 and thus DNA intercalation

affinity.

Experimental Protocols
Protocol 1: Synthesis of 2,5,8-Trimethoxyquinoline (via
S Ar)
Objective: Convert 2-chloro-5,8-dimethoxyquinoline to the 2,5,8-trimethoxy analog.
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Reagents: 2-Chloro-5,8-dimethoxyquinoline (1.0 eq), Sodium Methoxide (NaOMe, 5.0 eq),

Anhydrous Methanol.

Setup: Flame-dried round-bottom flask under Argon atmosphere.

Procedure:

Dissolve starting material in anhydrous methanol (0.5 M concentration).

Add NaOMe slowly at room temperature.[1]

Reflux the mixture for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3). The

2-chloro starting material is less polar than the product.[1]

Note: If reaction is sluggish, use DMF as co-solvent and heat to 80°C.

Workup: Quench with ice water. Extract with Dichloromethane (DCM). Wash organic layer

with brine, dry over Na

SO

.

Purification: Recrystallization from Ethanol or Column Chromatography (Silica gel, 0-20%

EtOAc in Hexane).

Validation:

1H NMR: Look for three distinct singlet peaks for methoxy groups (approx.

3.9–4.1 ppm). The 2-OMe signal is typically shielded relative to 5,8-OMe.[1][2]

Protocol 2: Oxidative Demethylation (Activation Assay)
Objective: Test the scaffold's ability to convert to the active quinone form.

Reagents: 2,5,8-Trimethoxyquinoline derivative, Cerium(IV) Ammonium Nitrate (CAN),

Acetonitrile/Water (2:1).
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Procedure:

Dissolve substrate in CH

CN/H

O.

Add CAN (2.5 eq) dropwise at 0°C.

Stir for 30 mins. Solution typically turns deep yellow/orange (indicative of quinone

formation).

Observation: Successful conversion confirms the "masked quinone" potential.

Comparative Data Analysis
Table 1: Physicochemical & Biological Profile of Quinoline Variants

Scaffold
Variant

Key
Substituents

Primary
Application

Electronic
Character

Metabolic
Stability

Target Scaffold 2,5,8-Trimethoxy
Prodrug / Tubulin

Inhibitor
Electron-Rich High (Lipophilic)

Active Metabolite
2-Methoxy-5,8-

dione

Antitumor

(Redox)

Electron-

Deficient
Low (Reactive)

Analog A 5,8-Dimethoxy
Antimalarial

Precursor
Electron-Rich Moderate

Analog B
2-Chloro-5,8-

dimethoxy

Synthetic

Intermediate

Electrophilic (at

C2)
High

Strategic Recommendations
For researchers utilizing this scaffold:

Solubility Management: The 2,5,8-trimethoxy system is highly lipophilic. If aqueous solubility

is poor for bioassays, consider introducing a solubilizing amine (e.g., morpholine, piperazine)
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at the 3- or 4-position via Vilsmeier-Haack aldehyde functionalization.

Stability Checks: Always perform the CAN oxidation test (Protocol 2) early. If the compound

does not oxidize to the quinone, the "redox cycling" mechanism is invalid, and cytotoxicity is

likely due to direct target binding (e.g., tubulin).

Isomer Verification: In synthesis starting from aniline, ensure the cyclization did not yield the

5,8-dimethoxy-4-methoxy isomer (if using different precursors). NMR NOE (Nuclear

Overhauser Effect) studies are mandatory to confirm the 2-position regiochemistry.[2]

SAR Logic Diagram
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Caption: Figure 2.[2] Structure-Activity Relationship (SAR) map detailing the functional role of

each position on the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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